Cas no 2229034-15-3 (2-(1-ethyl-1H-1,2,4-triazol-5-yl)-2-methylpropanal)

2-(1-Ethyl-1H-1,2,4-triazol-5-yl)-2-methylpropanal is a specialized organic compound featuring a 1,2,4-triazole core substituted with an ethyl group and a branched aldehyde functionality. Its unique structure confers reactivity suitable for applications in pharmaceutical intermediates and agrochemical synthesis. The presence of the triazole ring enhances stability and provides a versatile scaffold for further functionalization, while the aldehyde group offers a reactive site for condensation or nucleophilic addition reactions. The ethyl and methyl substituents contribute to steric and electronic modulation, influencing selectivity in synthetic pathways. This compound is valued for its potential in constructing complex heterocyclic systems, making it a useful building block in medicinal and materials chemistry research.
2-(1-ethyl-1H-1,2,4-triazol-5-yl)-2-methylpropanal structure
2229034-15-3 structure
Product Name:2-(1-ethyl-1H-1,2,4-triazol-5-yl)-2-methylpropanal
CAS No:2229034-15-3
MF:C8H13N3O
MW:167.208321332932
CID:6583640
PubChem ID:165703872
Update Time:2025-05-25

2-(1-ethyl-1H-1,2,4-triazol-5-yl)-2-methylpropanal Chemical and Physical Properties

Names and Identifiers

    • 2-(1-ethyl-1H-1,2,4-triazol-5-yl)-2-methylpropanal
    • EN300-2001042
    • 2229034-15-3
    • Inchi: 1S/C8H13N3O/c1-4-11-7(9-6-10-11)8(2,3)5-12/h5-6H,4H2,1-3H3
    • InChI Key: CJGKJELUELUVSV-UHFFFAOYSA-N
    • SMILES: O=CC(C)(C)C1=NC=NN1CC

Computed Properties

  • Exact Mass: 167.105862047g/mol
  • Monoisotopic Mass: 167.105862047g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 170
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 47.8Ų

2-(1-ethyl-1H-1,2,4-triazol-5-yl)-2-methylpropanal Pricemore >>

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Additional information on 2-(1-ethyl-1H-1,2,4-triazol-5-yl)-2-methylpropanal

Chemical Compound CAS No 2229034-15-3: 2-(1-Ethyl-1H-1,2,4-Triazol-5-Yl)-2-Methylpropanal

The chemical compound with CAS No 2229034-15-3, known as 2-(1-Ethyl-1H-1,2,4-Triazol-5-Yl)-2-Methylpropanal, is a significant molecule in the field of organic chemistry and has garnered attention due to its unique properties and potential applications. This compound belongs to the class of aldehydes and features a triazole ring, which is a five-membered aromatic heterocycle containing two nitrogen atoms. The presence of the triazole group imparts distinctive chemical reactivity and stability to the molecule.

Recent studies have highlighted the importance of triazole-containing compounds in various chemical reactions, particularly in click chemistry. The click chemistry concept, which emphasizes efficient and selective bond formations, has found extensive applications in drug discovery, material science, and polymer synthesis. The triazole moiety in this compound serves as a versatile platform for such reactions, enabling the creation of complex molecular architectures with high precision.

The synthesis of CAS No 2229034-15-3 involves a multi-step process that typically begins with the preparation of the triazole ring. This is often achieved through the Huisgen cycloaddition reaction, which involves the reaction of an azide with an alkyne under copper catalysis. The subsequent functionalization steps include alkylation and oxidation to introduce the aldehyde group, resulting in the final product. The optimization of these steps has been a focus of recent research to enhance yield and purity.

In terms of applications, CAS No 2229034-15-3 has shown promise in the field of medicinal chemistry. Its ability to form stable bonds with other molecules makes it a valuable building block for drug development. For instance, researchers have explored its use as a linker in peptide conjugation, where it facilitates the attachment of bioactive molecules to carrier proteins or nanoparticles. This property is particularly useful in targeted drug delivery systems, where precise control over molecular interactions is crucial.

The structural uniqueness of CAS No 2229034-15-3 also lends itself to applications in material science. The compound's ability to participate in supramolecular interactions has been leveraged in the design of self-assembling materials and stimuli-responsive polymers. Recent advancements in this area have demonstrated its potential in creating materials with tunable mechanical and optical properties, which could find uses in sensors, actuators, and advanced composites.

From an environmental standpoint, the synthesis and application of CAS No 229034-15-3 have been scrutinized for their sustainability metrics. Researchers are increasingly adopting green chemistry principles to minimize waste and energy consumption during production. Innovations such as catalytic hydrogenation and biocatalytic pathways are being explored to develop more eco-friendly methods for synthesizing this compound.

In conclusion, CAS No 29034-15-CAS No 687687687687687687687687687687687687687687687687687 stands out as a versatile and multifaceted chemical entity with wide-ranging applications across various scientific disciplines. Its unique chemical structure and reactivity make it an invaluable tool in modern chemistry research. As ongoing studies continue to uncover new potentials for this compound, its role in advancing scientific knowledge and technological innovation is expected to grow significantly.

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